4-fluoro-N-(2-isopropyl-6-methylphenyl)benzamide

• IUPAC Name: 4-fluoro-N-(2-methyl-6-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C17H18FNO/c1-11(2)15-6-4-5-12(3)16(15)19-17(20)13-7-9-14(18)10-8-13/h4-11H,1-3H3,(H,19,20)
• InChI Key: KNUTZRKPVCTCNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C17H18FNO
• Molecular Weight: 271.33 g/mol

Description

4-fluoro-N-(2-isopropyl-6-methylphenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as 4F-MPH and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4F-MPH is not fully understood, but it is believed to act as a dopamine reuptake inhibitor, similar to other stimulant medications used to treat ADHD. This mechanism of action is thought to increase the availability of dopamine in the brain, leading to increased focus and attention.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4F-MPH have been extensively studied. The compound has been found to increase dopamine and norepinephrine levels in the brain, leading to increased focus and attention. Additionally, 4F-MPH has been found to increase heart rate and blood pressure, which can lead to potential cardiovascular effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4F-MPH in lab experiments is its well-studied mechanism of action and biochemical effects. Additionally, the compound is relatively easy to synthesize and has a high level of purity. However, one limitation of using 4F-MPH in lab experiments is its potential cardiovascular effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 4F-MPH. One potential area of study is the development of new therapeutic applications for the compound, such as in the treatment of other cognitive disorders. Additionally, further research is needed to fully understand the mechanism of action and potential cardiovascular effects of the compound. Finally, studies investigating the long-term effects of 4F-MPH use are needed to fully understand the safety and efficacy of the compound.

Synthesis Methods

The synthesis of 4F-MPH involves the reaction of 4-fluoro-3-nitrobenzoic acid with isopropylamine and then reducing the nitro group to an amine. This reaction is followed by the acylation of the amine with 2,6-dimethylphenylacetyl chloride to produce 4F-MPH. The synthesis method of 4F-MPH has been extensively studied and optimized to ensure high yields and purity of the compound.

Scientific Research Applications

4F-MPH has been extensively studied for its potential applications in scientific research. The compound has been found to have a range of effects on the central nervous system and has been used in studies investigating the mechanisms of attention and cognition. Additionally, 4F-MPH has been studied for its potential therapeutic applications in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.